Cas no 2227805-03-8 ((2S)-1-(2-fluoro-6-nitrophenyl)propan-2-ol)

• Product Name: (2S)-1-(2-fluoro-6-nitrophenyl)propan-2-ol
• CAS No: 2227805-03-8
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 6008292
• PubChem ID: 165617993
• Update Time: 2025-05-22

(2S)-1-(2-fluoro-6-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2-fluoro-6-nitrophenyl)propan-2-ol
• EN300-1825716
• 2227805-03-8

• Inchi： 1S/C9H10FNO3/c1-6(12)5-7-8(10)3-2-4-9(7)11(13)14/h2-4,6,12H,5H2,1H3/t6-/m0/s1
• InChI Key： VAZHDBZZMFZDHN-LURJTMIESA-N
• SMILES： FC1=CC=CC(=C1C[C@H](C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.06447134g/mol
• Monoisotopic Mass: 199.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66Ų

Additional information on (2S)-1-(2-fluoro-6-nitrophenyl)propan-2-ol

Comprehensive Overview of (2S)-1-(2-fluoro-6-nitrophenyl)propan-2-ol (CAS No. 2227805-03-8)

(2S)-1-(2-fluoro-6-nitrophenyl)propan-2-ol is a chiral organic compound with significant potential in pharmaceutical and agrochemical research. Its molecular structure features a fluorine substituent and a nitro group on the aromatic ring, which are key functional groups often explored in drug discovery. The compound's CAS No. 2227805-03-8 serves as a unique identifier in chemical databases, facilitating precise tracking in regulatory and research contexts.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in (2S)-1-(2-fluoro-6-nitrophenyl)propan-2-ol for its potential as a building block in asymmetric synthesis. This aligns with the growing trend of green chemistry and sustainable synthesis, where efficiency and selectivity are prioritized. The compound's chiral center (2S configuration) further underscores its relevance in enantioselective reactions, a hot topic in medicinal chemistry forums.

The nitrophenyl moiety in this compound is a versatile intermediate for further derivatization, making it valuable for high-throughput screening (HTS) in drug development. Its fluoro-nitro combination is also studied for applications in material science, such as liquid crystals or organic electronics. These interdisciplinary applications address common search queries like "fluoro-nitro compounds in drug design" or "chiral alcohols in catalysis", reflecting user interest in multifunctional molecules.

Analytical characterization of CAS No. 2227805-03-8 typically involves HPLC, NMR, and mass spectrometry to confirm purity and stereochemistry. Recent publications highlight its role in kinetic resolution studies, answering frequent questions about "enantiopure synthesis techniques". The compound’s logP and hydrogen bonding capacity are also critical parameters for ADMET prediction, a trending focus in computational chemistry.

From an industrial perspective, scalability of (2S)-1-(2-fluoro-6-nitrophenyl)propan-2-ol synthesis is under investigation, with continuous flow chemistry emerging as a solution. This responds to searches like "large-scale chiral compound production". Environmental considerations, such as waste reduction in nitro compound synthesis, further elevate its relevance in circular economy discussions.

In conclusion, CAS No. 2227805-03-8 exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its dual functionality (fluoro and nitro groups) positions it as a candidate for addressing challenges in targeted drug delivery and smart materials, aligning with AI-driven search trends like "next-gen pharmaceutical intermediates".